Cas no 856706-18-8 (1H-BENZIMIDAZOLE, 2-CHLORO-4,6-DIMETHYL-)

• Product Name: 1H-BENZIMIDAZOLE, 2-CHLORO-4,6-DIMETHYL-
• CAS No: 856706-18-8
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 3216418
• PubChem ID: 59694991
• Update Time: 2025-04-21

1H-BENZIMIDAZOLE, 2-CHLORO-4,6-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 2-CHLORO-4,6-DIMETHYL-
• 2-Chloro-4,6-dimethyl-1H-benzo[d]imidazole
• SCHEMBL4283192
• 856706-18-8

• Inchi： 1S/C9H9ClN2/c1-5-3-6(2)8-7(4-5)11-9(10)12-8/h3-4H,1-2H3,(H,11,12)
• InChI Key： QYWIIIDTQUCWAF-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C)=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 180.0454260Da
• Monoisotopic Mass: 180.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų